(4E)-2-[2-(Dibenzylamino)-4-methyl-1,3-thiazol-5-yl]-4-(2-dibenzylazaniumylidene-4-methyl-1,3-thiazol-5-ylidene)-3-oxocyclobuten-1-olate
(4E)-2-[2-(Dibenzylamino)-4-methyl-1,3-thiazol-5-yl]-4-(2-dibenzylazaniumylidene-4-methyl-1,3-thiazol-5-ylidene)-3-oxocyclobuten-1-olate
Brand Name:
Vulcanchem
CAS No.:
164534-33-2
VCID:
VC0071862
InChI:
InChI=1S/C40H34N4O2S2/c1-27-37(47-39(41-27)43(23-29-15-7-3-8-16-29)24-30-17-9-4-10-18-30)33-35(45)34(36(33)46)38-28(2)42-40(48-38)44(25-31-19-11-5-12-20-31)26-32-21-13-6-14-22-32/h3-22H,23-26H2,1-2H3
SMILES:
CC1=C(SC(=N1)N(CC2=CC=CC=C2)CC3=CC=CC=C3)C4=C(C(=C5C(=NC(=[N+](CC6=CC=CC=C6)CC7=CC=CC=C7)S5)C)C4=O)[O-]
Molecular Formula:
C40H34N4O2S2
Molecular Weight:
666.9 g/mol
(4E)-2-[2-(Dibenzylamino)-4-methyl-1,3-thiazol-5-yl]-4-(2-dibenzylazaniumylidene-4-methyl-1,3-thiazol-5-ylidene)-3-oxocyclobuten-1-olate
CAS No.: 164534-33-2
Main Products
VCID: VC0071862
Molecular Formula: C40H34N4O2S2
Molecular Weight: 666.9 g/mol
![(4E)-2-[2-(Dibenzylamino)-4-methyl-1,3-thiazol-5-yl]-4-(2-dibenzylazaniumylidene-4-methyl-1,3-thiazol-5-ylidene)-3-oxocyclobuten-1-olate - 164534-33-2](/images/no_structure.jpg)
| CAS No. | 164534-33-2 |
|---|---|
| Product Name | (4E)-2-[2-(Dibenzylamino)-4-methyl-1,3-thiazol-5-yl]-4-(2-dibenzylazaniumylidene-4-methyl-1,3-thiazol-5-ylidene)-3-oxocyclobuten-1-olate |
| Molecular Formula | C40H34N4O2S2 |
| Molecular Weight | 666.9 g/mol |
| IUPAC Name | (4E)-2-[2-(dibenzylamino)-4-methyl-1,3-thiazol-5-yl]-4-(2-dibenzylazaniumylidene-4-methyl-1,3-thiazol-5-ylidene)-3-oxocyclobuten-1-olate |
| Standard InChI | InChI=1S/C40H34N4O2S2/c1-27-37(47-39(41-27)43(23-29-15-7-3-8-16-29)24-30-17-9-4-10-18-30)33-35(45)34(36(33)46)38-28(2)42-40(48-38)44(25-31-19-11-5-12-20-31)26-32-21-13-6-14-22-32/h3-22H,23-26H2,1-2H3 |
| Standard InChIKey | SPTQFSUBSPXQFD-UHFFFAOYSA-N |
| Isomeric SMILES | CC1=C(SC(=N1)N(CC2=CC=CC=C2)CC3=CC=CC=C3)C4=C(/C(=C\5/C(=NC(=[N+](CC6=CC=CC=C6)CC7=CC=CC=C7)S5)C)/C4=O)[O-] |
| SMILES | CC1=C(SC(=N1)N(CC2=CC=CC=C2)CC3=CC=CC=C3)C4=C(C(=C5C(=NC(=[N+](CC6=CC=CC=C6)CC7=CC=CC=C7)S5)C)C4=O)[O-] |
| Canonical SMILES | CC1=C(SC(=N1)N(CC2=CC=CC=C2)CC3=CC=CC=C3)C4=C(C(=C5C(=NC(=[N+](CC6=CC=CC=C6)CC7=CC=CC=C7)S5)C)C4=O)[O-] |
| Synonyms | 1-(2-Dibenzylamino-4-methyl-thiazol-5-yl)-3-(2,5-dihydro-2-dibenzylimmonium-4-methyl-thiazol-5-ylidene)-2-oxo-cyclobuten-4-olate |
| PubChem Compound | 15219711 |
| Last Modified | Nov 11 2021 |
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